Cas no 875849-88-0 (5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid)

• Product Name: 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid
• CAS No: 875849-88-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6111554
• PubChem ID: 28931011
• Update Time: 2025-09-27

5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid
• 875849-88-0
• EN300-1857949

• Inchi： 1S/C13H16O3/c14-13(15)4-2-1-3-10-5-6-12-11(9-10)7-8-16-12/h5-6,9H,1-4,7-8H2,(H,14,15)
• InChI Key： HHECSQJAXLXMIS-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)CCCCC(=O)O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid

5-(2,3-Dihydro-1-benzofuran-5-yl)pentanoic Acid: A Comprehensive Overview of Properties and Applications

5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid (CAS No. 875849-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This benzofuran derivative exhibits unique structural features that make it valuable for various applications, particularly in drug discovery and development. The compound's molecular formula is C₁₃H₁₆O₃, and it features a pentanoic acid chain attached to a 2,3-dihydrobenzofuran moiety, which contributes to its distinct chemical properties.

The growing interest in 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid can be attributed to its potential as a building block for bioactive molecules. Researchers are particularly intrigued by its role in the synthesis of compounds that may interact with central nervous system (CNS) targets. This aligns with current trends in neuroscience research, where scientists are actively exploring novel compounds for neurological disorders. The benzofuran scaffold is known for its presence in various pharmacologically active substances, making this derivative a subject of ongoing investigation.

From a chemical perspective, 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid demonstrates interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its logP value suggests balanced lipophilicity, which is crucial for drug-like properties. These characteristics make it particularly useful in medicinal chemistry applications, where researchers frequently search for "benzofuran derivatives with CNS activity" or "pentanoic acid-based pharmaceutical intermediates."

The synthesis of 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid typically involves multi-step organic reactions, starting from commercially available benzofuran precursors. Modern synthetic approaches often employ catalytic methods to improve yield and purity, addressing common search queries like "efficient synthesis of dihydrobenzofuran carboxylic acids." The compound's stability under various conditions makes it suitable for long-term storage and transportation, an important consideration for research laboratories and chemical suppliers.

In the pharmaceutical industry, 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid serves as a valuable chemical intermediate for developing potential therapeutic agents. Its structural features are being explored in relation to various biological targets, particularly those involved in neurodegenerative diseases - a hot topic in current medical research. The compound's potential applications align with frequent search terms such as "novel benzofuran compounds for Alzheimer's research" or "small molecules for Parkinson's disease."

The market for specialized organic intermediates like 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid has seen steady growth, driven by increasing R&D investments in drug discovery. Suppliers and manufacturers often highlight the compound's high purity grades (typically ≥95% by HPLC) to meet the stringent requirements of pharmaceutical applications. This addresses common purchaser concerns about "high-purity benzofuran derivatives for research use."

Quality control of 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid involves rigorous analytical techniques, including HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for researchers who frequently search for "reliable sources of research chemicals with analytical certificates." The compound's stability profile makes it suitable for international shipping, meeting the needs of global research collaborations.

From a regulatory standpoint, 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid is generally classified as a research chemical without significant restrictions, provided it's used for legitimate scientific purposes. This distinguishes it from controlled substances and makes it accessible to researchers investigating questions like "non-controlled benzofuran derivatives for medicinal chemistry." However, proper safety protocols should always be followed when handling any laboratory chemicals.

Future research directions for 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid may explore its potential in developing selective enzyme inhibitors or receptor modulators. The compound's versatility makes it a promising candidate for structure-activity relationship (SAR) studies, particularly in neurological and inflammatory conditions. These applications correspond to trending search terms in pharmacological research databases.

In conclusion, 5-(2,3-dihydro-1-benzofuran-5-yl)pentanoic acid (CAS 875849-88-0) represents an important chemical building block with significant potential in pharmaceutical research. Its unique structural features, combined with favorable physicochemical properties, make it valuable for developing novel therapeutic agents. As research into benzofuran-based compounds continues to expand, this particular derivative is likely to remain an important tool for medicinal chemists and pharmacological researchers worldwide.